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Compound of Interest

Compound Name: Tyrphostin RG 14620

CAS No.: 136831-49-7

Cat. No.: B1679308

Get Quote

Executive Summary & Scientific Rationale
RG 14620 (Tyrphostin RG 14620) is a synthetic tyrphostin compound primarily characterized

as a selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase (IC50

~3 µM).[1][2] While its primary utility has been as a chemical probe for EGFR signaling in

antiproliferative studies (e.g., breast cancer, osteosarcoma), emerging data suggests a

secondary, critical pharmacological role: modulation of the ABCG2 (BCRP) efflux transporter.

This dual mechanism presents a unique challenge for in vitro permeability profiling. Unlike

simple passive diffusion markers, RG 14620’s intracellular accumulation is governed by a

dynamic equilibrium between lipophilic entry and transporter-mediated efflux.

This guide provides a comprehensive workflow to deconvolute these mechanisms. We move

beyond simple "uptake" measurements to a systems-level analysis of how RG 14620 navigates

the lipid bilayer and interacts with efflux pumps.
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Property Value
Implication for
Permeability

Molecular Weight 275.1 g/mol
Low MW favors high passive

diffusion.

Structure

(Z)-

-[(3,5-

dichlorophenyl)methylene]-3-

pyridineacetonitrile

Planar, aromatic structure

facilitates membrane

intercalation.

Solubility
DMSO (20 mg/mL), Ethanol (1

mg/mL)

Requires organic co-solvent for

aqueous assays; keep DMSO

<0.5% in cell culture.

Target Location
Intracellular (EGFR Kinase

Domain)

Must cross plasma membrane

to function.

Transporter Interaction
ABCG2 (BCRP)

Inhibitor/Substrate

Permeability is likely non-linear

and concentration-dependent.

Biological Pathway & Mechanism of Action[3][4][5]
To understand uptake, one must understand the cellular context. RG 14620 enters the cell to

inhibit EGFR autophosphorylation but interacts with ABCG2 on the membrane surface.
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Figure 1: Mechanistic pathway of RG 14620. The compound enters via passive diffusion but is

subject to ABCG2-mediated efflux, which it also inhibits, creating a complex feedback loop in

uptake kinetics.

Experimental Protocols
Protocol A: Bidirectional Permeability (Caco-2 Assay)
Objective: To determine if RG 14620 is a substrate for efflux transporters and to calculate its

Apparent Permeability (
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). Rationale: Caco-2 cells express P-gp and BCRP (ABCG2). A bidirectional assay (Apical-to-
Basolateral vs. Basolateral-to-Apical) reveals active transport.

Materials
Cells: Caco-2 cells (differentiated, 21-day culture on Transwell® inserts).

Buffer: HBSS (pH 7.4) with 10 mM HEPES.

Compound: RG 14620 (10 mM DMSO stock).[1]

Control Inhibitors: Ko143 (specific ABCG2 inhibitor) or Verapamil (P-gp inhibitor).

Workflow
Preparation: Dilute RG 14620 to 10 µM in HBSS (Final DMSO < 0.5%).

Equilibration: Wash Caco-2 monolayers twice with warm HBSS. Measure TEER

(Transepithelial Electrical Resistance) to ensure monolayer integrity (>300

).

Dosing (A-to-B): Add 500 µL of RG 14620 solution to the Apical (A) chamber. Add 1500 µL

blank HBSS to the Basolateral (B) chamber.

Dosing (B-to-A): Add 1500 µL of RG 14620 solution to the Basolateral (B) chamber. Add 500

µL blank HBSS to the Apical (A) chamber.

Incubation: Incubate at 37°C, 5% CO2 for 120 minutes.

Sampling: Collect 100 µL aliquots from the receiver compartment at 60 and 120 min.

Replace with fresh buffer.

Quantification: Analyze samples via LC-MS/MS (MRM mode).

Data Analysis
Calculate

(cm/s) using:
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: Rate of permeation (µmol/s).

: Surface area of insert (

).

: Initial concentration (µM).

Efflux Ratio (ER):

Interpretation: An ER > 2.0 indicates active efflux. If ER drops upon co-incubation with

Ko143, RG 14620 is confirmed as a BCRP substrate.

Protocol B: Intracellular Uptake & Target Engagement
Objective: To quantify the absolute intracellular concentration of RG 14620 in target cancer

cells (e.g., HER14 or MCF-7) and correlate it with EGFR inhibition.

Materials
Target Cells: HER14 (EGFR-transfected fibroblasts) or ABCG2-overexpressing cell lines

(e.g., MCF-7/MX).

Lysis Buffer: Methanol:Water (80:20) with 0.1% Formic Acid (cold).

Internal Standard: Erlotinib or similar TKI (for MS normalization).

Workflow
Seeding: Seed cells in 6-well plates (

cells/well). Allow adherence overnight.

Treatment: Treat cells with RG 14620 (1, 3, 10 µM) for 1, 4, and 24 hours.

Control: Include a "Time 0" plate (add drug, immediately wash) to subtract non-specific

binding.

Washing (Critical): Aspirate medium. Wash cells 3x with ice-cold PBS containing 0.5% BSA

(to strip membrane-bound drug), followed by 2x wash with pure ice-cold PBS.
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Lysis: Add 500 µL cold Lysis Buffer. Scrape cells and transfer to microcentrifuge tubes.

Extraction: Vortex for 1 min, sonicate for 5 min, centrifuge at 14,000 x g for 10 min at 4°C.

Normalization: Measure protein content in the pellet (using NaOH solubilization + BCA

assay) to normalize uptake per mg protein.

LC-MS/MS Analysis: Inject supernatant.

Expected Results & Interpretation
Linearity: Uptake should be linear initially but plateau as intracellular binding sites (EGFR)

saturate or efflux equilibrates.

Resistant Cells: In ABCG2-overexpressing cells, RG 14620 uptake will be significantly lower

unless co-treated with an efflux inhibitor, despite RG 14620 itself being a modulator.

Analytical Method (LC-MS/MS)
To ensure "Trustworthiness" and reproducibility, the detection method must be specific.

Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50 mm, 2.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 3 minutes.

MRM Transition (Predicted):

Precursor: ~275.1 (M+H)+ or 273 (M-H)- depending on ionization mode (ESI+ preferred

for pyridine nitrogen).

Note: Due to the chlorine isotopes (

and

), expect a characteristic isotopic pattern. Monitor the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679308?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


peak.
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Disclaimer: This protocol is for research use only. RG 14620 is a potent chemical probe; handle

with appropriate PPE and containment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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